5-Ethyl-2-methylphenyl 4-methoxybenzoate

• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: (5-ethyl-2-methylphenyl) 4-methoxybenzoate
• InChI: InChI=1S/C17H18O3/c1-4-13-6-5-12(2)16(11-13)20-17(18)14-7-9-15(19-3)10-8-14/h5-11H,4H2,1-3H3
• InChI Key: TUGLBESNDPSALN-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)C)OC(=O)C2=CC=C(C=C2)OC

Description

5-Ethyl-2-methylphenyl 4-methoxybenzoate is an aromatic ester comprising a 4-methoxybenzoate group linked to a substituted phenyl ring (5-ethyl-2-methylphenyl). Structurally, the compound features a methoxy group at the para position of the benzoate moiety and ethyl/methyl substituents on the phenyl ring, which influence its steric and electronic properties. For example, Claisen condensation—used in the preparation of pyranoflavones from acetyl hydroxy chromans and ethyl 4-methoxybenzoate —could be adapted. Similarly, esterification reactions involving substituted phenols and 4-methoxybenzoyl chloride may yield derivatives like this compound.

The compound’s applications are inferred from studies on structurally related 4-methoxybenzoate derivatives. Additionally, microbial degradation pathways involving 4-methoxybenzoate O-demethylase (as observed in Arthrobacter spp.) indicate possible environmental interactions .

Comparison with Similar Compounds

Structural Analogues

A. 4-Pentylphenyl 4-Methoxybenzoate (4-Pentyl Derivative)

• Structure : Features a linear pentyl chain at the para position of the phenyl ring instead of ethyl/methyl groups.
• Physical Properties : Exists as a white-to-pale yellow crystalline powder .
• Stability : Similar to 5-ethyl-2-methylphenyl derivatives, its crystalline form suggests stability under standard conditions.

B. Methyl 4-Amino-5-(ethylthio)-2-methoxybenzoate

• Structure: Contains additional functional groups (amino, ethylthio) on the benzoate ring.
• Reactivity: The amino and thioether groups enhance nucleophilicity, making this compound more reactive in substitution reactions compared to the unsubstituted 5-ethyl-2-methylphenyl derivative .

C. Ethyl 3,4-Dimethoxybenzoate

• Structure : Differs in having two methoxy groups (3,4-positions) and an ethyl ester group.
• Synthetic Utility: Used in Claisen condensation to synthesize pyranoflavones, highlighting its role as a versatile intermediate .

Functional Analogues

A. 4-Methoxybenzoate Lanthanide Complexes

• Coordination Chemistry : 4-Methoxybenzoate acts as a bidentate ligand for La(III), Ce(III), and other lanthanides, forming complexes with distinct thermal behaviors. For example, La-4-methoxybenzoate undergoes dehydration at 100–150°C and decomposition above 250°C .
• Thermal Stability : These complexes exhibit higher thermal stability compared to the free ester, which may decompose at lower temperatures in uncomplexed form .

B. Microbial Metabolites of 4-Methoxybenzoate

• Degradation Pathways : In Arthrobacter spp., 4-methoxybenzoate is O-demethylated to 4-hydroxybenzoate, which is further metabolized via protocatechuate 4,5-dioxygenase . In contrast, fluorinated derivatives (e.g., 3-fluorocatechol) resist microbial degradation, suggesting that substituents like ethyl/methyl groups in 5-ethyl-2-methylphenyl derivatives may alter biodegradability .

Key Research Findings

• Synthetic Flexibility : Ethyl/methyl-substituted benzoates are accessible via condensation or esterification, but steric hindrance from substituents (e.g., 5-ethyl-2-methyl) may reduce reaction yields compared to less hindered analogs .
• Environmental Fate : Microbial studies suggest that 4-methoxybenzoate derivatives are metabolized in the presence of specific enzymes, but alkyl substituents (e.g., ethyl, pentyl) could slow degradation rates .
• Material Science Applications : Lanthanide complexes of 4-methoxybenzoate exhibit unique thermal and structural properties, which may inspire analogous applications for 5-ethyl-2-methylphenyl derivatives in catalysis or photonics .